Cas no 2227737-75-7 (rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol
• CAS No: 2227737-75-7
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5570361
• PubChem ID: 165597184
• Update Time: 2025-07-23

rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol
• EN300-1625746
• 2227737-75-7

• Inchi： 1S/C11H22O/c1-4-11(3,5-2)9-7-6-8-10(9)12/h9-10,12H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： NOQGQOAHQNZWRP-NXEZZACHSA-N
• SMILES： O[C@@H]1CCC[C@H]1C(C)(CC)CC

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol

Comprehensive Analysis of rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol (CAS No. 2227737-75-7): Properties, Applications, and Industry Insights

The compound rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol (CAS No. 2227737-75-7) is a stereochemically complex alcohol with significant potential in pharmaceutical and specialty chemical applications. Its unique structural features, including the cyclopentanol core and branched 3-methylpentan-3-yl substituent, make it a valuable intermediate for asymmetric synthesis. Recent advancements in chiral resolution techniques have heightened interest in this molecule, particularly for developing enantioselective catalysts and bioactive compounds.

In the context of green chemistry trends, researchers are exploring sustainable synthetic routes for rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol. The compound's tertiary alcohol functionality presents both challenges and opportunities in atom economy optimization. Computational chemistry studies suggest its potential as a building block for molecular machines due to the constrained rotation of its cyclopentane ring – a hot topic in nanotechnology research circles.

The pharmaceutical industry shows growing interest in CAS 2227737-75-7 as a precursor for prostaglandin analogs, with several patent applications referencing its structural framework. Its lipophilic character (logP ~3.2 predicted) makes it particularly suitable for CNS-targeting compounds, aligning with current drug development priorities in neurodegenerative disease research. Analytical methods for this compound typically employ chiral HPLC or supercritical fluid chromatography to resolve the racemic mixture.

Material science applications are emerging for rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol, particularly in the development of liquid crystal materials. The compound's rigid yet flexible structure demonstrates interesting mesomorphic properties when incorporated into polymeric systems. This aligns with industry demand for novel display technologies and smart materials – frequently searched terms in scientific databases.

From a regulatory perspective, CAS 2227737-75-7 requires careful handling as a high-boiling point organic (estimated bp 265-280°C), though it doesn't appear on major restricted substances lists. Stability studies indicate good shelf life under inert atmosphere, making it suitable for long-term storage – a practical consideration for industrial users. Recent publications highlight its utility in transition metal catalysis, particularly for C-H activation reactions that are revolutionizing synthetic methodology.

The commercial availability of rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol remains limited, creating opportunities for custom synthesis providers. Pricing intelligence suggests this niche compound commands premium pricing in the fine chemicals market, with current quotes ranging $800-1200/g for research quantities. This economic aspect frequently appears in procurement-related searches by industrial buyers.

Spectroscopic characterization of 2227737-75-7 reveals distinctive features: 1H NMR shows characteristic splitting patterns from the cyclopentane protons (δ 1.2-2.8 ppm) and the tertiary butyl-like singlet (δ 0.9 ppm). The mass spectrometry fragmentation pattern provides a reliable identification signature, particularly the m/z 83 base peak corresponding to the cyclopentyl cation – information highly valued by analytical chemists.

Future research directions for this compound likely focus on its biocatalytic resolution using engineered enzymes, a trending approach in white biotechnology. Preliminary toxicity screening suggests favorable in vitro safety profiles, though comprehensive ADME studies are still pending. These aspects position rac-(1R,2S)-2-(3-methylpentan-3-yl)cyclopentan-1-ol as an interesting case study in the broader discussion of structure-property relationships in medicinal chemistry.